Crotinsularin
Overview
Description
Crotinsularin is a natural product found in Croton insularis with data available.
Scientific Research Applications
Crotinsularin in Aging and Longevity Research
This compound has been indirectly associated with aging and longevity studies. Research in this area has focused on calorie restriction (CR) and its effects on longevity, involving the exploration of genes like sirtuins that are involved in the regulation of longevity. These studies suggest that pharmacological stimulation of gene expression could indirectly promote longevity by postponing age-associated diseases, though CR itself might be inefficient and potentially harmful in primates (Robert, 2013).
This compound and Myotubularins
A significant aspect of this compound's scientific applications involves its relation to the myotubularin family. Myotubularins, a large group of phosphoinositide phosphatases, include several members mutated in neuromuscular diseases. The research into myotubularins has revealed their roles in processes like endocytosis, membrane trafficking, cell proliferation, autophagy, and cytoskeletal dynamics, which are vital for understanding disease pathophysiology and developing therapeutic strategies (Hnia et al., 2012).
This compound in Cancer Research
This compound and its variants, such as EBC-318 and EBC-339 isolated from Croton insularis, have been studied for their potential in cancer research. These compounds, characterized by a unique bicyclo[10.2.1]alkane skeleton, have shown cytotoxicity against cancer cell lines. This indicates potential applications in developing anti-cancer therapies (Maslovskaya et al., 2016).
This compound in Ecotoxicology
This compound, or compounds similar in structure, have been studied in the field of ecotoxicology. Research in this area focuses on the environmental and biological effects of organotin compounds, which share structural similarities with this compound. These studies are essential for understanding the impact of these compounds on aquatic ecosystems and guiding regulatory policies for their use (Fent, 1996).
Properties
Molecular Formula |
C20H28O4 |
|---|---|
Molecular Weight |
332.4 g/mol |
IUPAC Name |
(1'R,2'R,3R,4'aR,6'R,8'aR)-5-(furan-3-yl)-1',6',8'a-trimethylspiro[2H-furan-3,5'-3,4,4a,6,7,8-hexahydro-2H-naphthalene]-1',2'-diol |
InChI |
InChI=1S/C20H28O4/c1-13-6-8-18(2)16(4-5-17(21)19(18,3)22)20(13)10-15(24-12-20)14-7-9-23-11-14/h7,9-11,13,16-17,21-22H,4-6,8,12H2,1-3H3/t13-,16+,17-,18-,19+,20-/m1/s1 |
InChI Key |
ZHETXDMTDBQVIV-JPXWGHGXSA-N |
Isomeric SMILES |
C[C@@H]1CC[C@@]2([C@@H]([C@]13COC(=C3)C4=COC=C4)CC[C@H]([C@]2(C)O)O)C |
Canonical SMILES |
CC1CCC2(C(C13COC(=C3)C4=COC=C4)CCC(C2(C)O)O)C |
Synonyms |
crotinsularin |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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